![molecular formula C19H19F3N4O3S B2868529 N-((1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl)-4-(trifluoromethoxy)benzenesulfonamide CAS No. 2034499-61-9](/img/structure/B2868529.png)
N-((1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl)-4-(trifluoromethoxy)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((1-(3-cyanopyridin-2-yl)piperidin-4-yl)methyl)-4-(trifluoromethoxy)benzenesulfonamide is a useful research compound. Its molecular formula is C19H19F3N4O3S and its molecular weight is 440.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Carbonic Anhydrase Inhibition
A series of benzenesulfonamides, including compounds with piperidinyl and related moieties, have been investigated for their inhibitory activity against human carbonic anhydrases (CAs), particularly the cytosolic isoforms hCA I and II, and the tumor-associated isoforms hCA IX and XII. These compounds have shown low nanomolar activity against hCA II, with significant inhibition observed against CA IX and XII, highlighting their potential in targeting tumor-associated carbonic anhydrases (Alafeefy et al., 2015).
Enzyme Inhibition for Neurodegenerative Diseases
Sulfonamides bearing piperidine nuclei have been synthesized and evaluated for their activity against enzymes such as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), which are relevant to neurodegenerative diseases like Alzheimer's. These compounds exhibited promising activities, suggesting their potential use in managing symptoms associated with such diseases (Khalid et al., 2012).
Antimicrobial Activity
Novel sulfonamides incorporating piperidine and triazine structural motifs have been studied for their antimicrobial activity. Some of these compounds displayed significant activity against various microbial strains, indicating their potential as antimicrobial agents (Desai et al., 2016).
Antioxidant and Enzyme Inhibitory Profile
A series of benzenesulfonamides with triazine moieties substituted with different amines, including piperidine, were evaluated for their antioxidant properties and inhibitory activity against enzymes like AChE, BChE, and tyrosinase. These compounds showed moderate antioxidant activity and significant enzyme inhibitory potency, suggesting their applicability in diseases related to oxidative stress and enzyme dysregulation (Lolak et al., 2020).
Anticancer Activity
Research has also focused on the synthesis and biological evaluation of sulfonamide derivatives for anticancer activity. Specific sulfonamide compounds have demonstrated potent activity against various human cancer cell lines, underscoring their potential as anticancer agents (Pogorzelska et al., 2017).
Properties
IUPAC Name |
N-[[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl]-4-(trifluoromethoxy)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19F3N4O3S/c20-19(21,22)29-16-3-5-17(6-4-16)30(27,28)25-13-14-7-10-26(11-8-14)18-15(12-23)2-1-9-24-18/h1-6,9,14,25H,7-8,10-11,13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SPVLLTWDLGVFPN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNS(=O)(=O)C2=CC=C(C=C2)OC(F)(F)F)C3=C(C=CC=N3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19F3N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.